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Compound of Interest

Compound Name:
(R)-1-(1H-indazol-4-yl)propan-2-

amine

Cat. No.: B12987947

Get Quote

Executive Summary & Application Context
(R)-1-(1H-indazol-4-yl)propan-2-amine (CAS: 2222846-05-9) is the pharmacophore-enabling

building block for Camizestrant.[1][2] Its structural integrity—specifically the (R)-configuration at

the amine center and the C4-linkage on the indazole ring—is the primary determinant of the

final drug's potency and selectivity.[1]

This guide compares the analytical performance of Nuclear Magnetic Resonance (NMR)

against orthogonal methods (HPLC) for validating this specific intermediate, focusing on salt-

form differentiation and enantiomeric purity assessment.
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Feature Specification

IUPAC Name (2R)-1-(1H-indazol-4-yl)propan-2-amine

Common Form Dihydrochloride Salt (.2HCl)

Molecular Weight 175.23 g/mol (Free Base) / 248.15 g/mol (.2HCl)

Key Structural Challenge
Distinguishing C4-substitution from C5/C6

isomers; Quantifying (R) vs (S) enantiomer.[1][3]

NMR Characterization Profile
The following data compares the expected spectral features of the Dihydrochloride Salt (most

common commercial form) versus the Free Base.

A. 1H NMR Spectral Assignment (DMSO-d₆)
Note: Chemical shifts are referenced to TMS (0.00 ppm). Values are derived from structural

analysis of 4-substituted indazoles and analogous amphetamine derivatives.
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Position Proton Type
Shift (δ,
ppm) [.2HCl
Salt]

Shift (δ,
ppm) [Free
Base]

Multiplicity
Mechanistic
Insight

Indazole-NH N-H (Ring) 13.10 - 13.30 12.90 - 13.10 br s

Highly

sensitive to

water content

and H-

bonding.[1]

Amine-NH NH₃⁺ / NH₂ 8.20 - 8.50 1.50 - 2.00 br s

The .2HCl

salt shows a

distinct broad

ammonium

signal; Free

base amine is

often invisible

or broad.[1]

H-3 Ar-H (Pyraz) 8.15 - 8.25 8.05 - 8.15 s

Characteristic

singlet of the

indazole C3

position;

diagnostic for

ring integrity.

[1]

H-7 Ar-H 7.45 - 7.55 7.35 - 7.45 d

Part of the

ABC aromatic

system.[1]

H-6 Ar-H 7.25 - 7.35 7.20 - 7.30 dd/t

Pseudo-triplet

due to ortho-

coupling with

H-5 and H-7.

H-5 Ar-H 6.95 - 7.05 6.85 - 6.95 d Upfield shift

relative to H-

7 due to

electronic
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effects of the

C4-alkyl

chain.[1]

CH (Chiral) CH-N 3.50 - 3.70 3.10 - 3.30 m

Critical

Diagnostic:

Deshielded in

salt form due

to inductive

effect of

NH₃⁺.[1]

CH₂ (Bridge) Ar-CH₂ 3.00 - 3.30 2.60 - 2.90 dd (ABX)

Diastereotopi

c protons;

appear as

complex

multiplets due

to the

adjacent

chiral center.

[1]

CH₃ Methyl 1.15 - 1.25 1.05 - 1.15 d

Diagnostic

doublet;

clean

integration

confirms

stoichiometry.

[1]

B. 13C NMR Key Signals (DMSO-d₆)
Indazole C3: ~133-135 ppm.[1]

Indazole C4 (Quaternary): ~140-142 ppm (Bridgehead).[1]

Chiral Methine (C-N): ~48-50 ppm (Salt) vs ~46 ppm (Base).[1]

Methyl Group: ~18-19 ppm.[1][4]
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Comparative Analysis: Purity & Resolution Methods
This section objectively compares methods for validating the critical (R)-enantiomer excess.

Method 1: Chiral 1H NMR (Mosher's Acid)[1]
Protocol: Derivatization of the amine with (S)-α-methoxy-α-(trifluoromethyl)phenylacetyl

chloride ((S)-MTPA-Cl).

Performance:

Pros: rapid structural confirmation; determines absolute configuration via Δδ(SR) analysis.

Cons: Requires chemical modification; lower sensitivity (LOQ ~1-2%) compared to HPLC.

[1]

Diagnostic Split: The methyl doublet (CH₃) will split into two distinct signals for (R,S) and

(R,R) diastereomers, typically separated by 0.05–0.10 ppm.[1]

Method 2: Chiral HPLC (The Gold Standard)[1]
Column: Polysaccharide-based (e.g., Chiralpak AD-H or OD-H).[1]

Mobile Phase: Hexane/IPA/Diethylamine (Normal Phase) or Ammonium

Bicarbonate/Acetonitrile (Reverse Phase).[1]

Performance:

Pros: High sensitivity (LOQ < 0.05%); direct quantification of enantiomeric excess (ee).[1]

Cons: Longer setup time; requires specific columns.[1]

Verdict:Superior for QC release. NMR is reserved for structural elucidation, while HPLC is

mandatory for purity release (>99.5% ee required for clinical intermediates).[1]

Experimental Workflow & Logic
The following diagram illustrates the critical path from synthesis to analytical validation,

highlighting the decision points for NMR vs. HPLC.
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Crude (R)-1-(1H-indazol-4-yl)propan-2-amine

Salt Formation (.2HCl)
(Stabilization)

 Isolation

1H NMR (DMSO-d6)
(Identity & Solvent Check)

Purity > 95%?

Chiral Analysis Selection

 Yes

Recrystallization / Resolution

 No

Method A: Mosher's NMR
(Configurational Assignment)

 R&D Phase

Method B: Chiral HPLC
(Quantification ee%)

 Process Scale

QC Release
(Camizestrant Synthesis)

 Confirmed (R)  ee > 99%

Click to download full resolution via product page

Caption: Analytical workflow for (R)-1-(1H-indazol-4-yl)propan-2-amine, prioritizing HPLC for

quantitative release and NMR for structural identity.

Detailed Experimental Protocol (NMR Preparation)
Objective
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To obtain a high-resolution spectrum capable of resolving the benzylic diastereotopic protons

and the chiral center methine.

Materials
Sample: 5–10 mg of (R)-1-(1H-indazol-4-yl)propan-2-amine dihydrochloride.[1]

Solvent: 0.6 mL DMSO-d₆ (99.9% D) + 0.03% TMS (v/v).[1] Note: D₂O can be used, but

exchangeable protons (NH) will be lost.

Tube: 5mm precision NMR tube (Wilmad 507-PP or equivalent).

Step-by-Step Methodology
Weighing: Accurately weigh 5–10 mg of the salt into a clean vial.

Dissolution: Add 0.6 mL DMSO-d₆. Vortex gently until fully dissolved.[1] Ensure no

suspended solids remain, as they cause line broadening.[1]

Transfer: Filter the solution through a cotton plug within a glass pipette into the NMR tube if

any turbidity is observed.

Acquisition Parameters (400 MHz or higher):

Pulse Sequence: zg30 (30° pulse angle).

Relaxation Delay (D1): ≥ 1.0 second (ensure full relaxation of aromatic protons).

Scans (NS): 16 or 32 (sufficient for S/N > 100).

Temperature: 298 K (25°C).[1]

Processing: Apply an exponential window function (LB = 0.3 Hz) before Fourier Transform.

Phase correct manually, focusing on the baseline of the aromatic region.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://fluorochem.co.uk/product/F668172/
https://fluorochem.co.uk/product/F668172/
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.0c01163
https://fluorochem.co.uk/product/F668172/
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.0c01163
https://pubs.acs.org/doi/abs/10.1021/jo049658b
https://fluorochem.co.uk/product/F668172/
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.0c01163
https://fluorochem.co.uk/product/F668172/
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.0c01163
https://fluorochem.co.uk/product/F668172/
https://www.benchchem.com/product/b12987947/docs?utm_src=pdf-body#technical-characterization-guide-r-1-1h-indazol-4-yl-propan-2-amine-1
https://fluorochem.co.uk/product/F668172/
https://fluorochem.co.uk/product/F668172/
https://www.benchchem.com/product/b12987947?utm_src=pdf-custom-synthesis#bc-rfq
https://fluorochem.co.uk/product/F668172/
https://www.capotchem.com/es/2222846-05-9.html
https://www.capotchem.com/es/2222846-05-9.html
https://patents.google.com/patent/WO2024054469A1/en
https://patents.google.com/patent/WO2024054469A1/en
https://pubs.acs.org/doi/10.1021/acs.jmedchem.7b01682
https://newdrugapprovals.org/tag/phase-2/page/5/
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.0c01163
https://pubs.acs.org/doi/abs/10.1021/jo049658b
https://www.benchchem.com/product/b12987947/docs#technical-characterization-guide-r-1-1h-indazol-4-yl-propan-2-amine-1
https://www.benchchem.com/product/b12987947/docs#technical-characterization-guide-r-1-1h-indazol-4-yl-propan-2-amine-1
https://www.benchchem.com/product/b12987947/docs#technical-characterization-guide-r-1-1h-indazol-4-yl-propan-2-amine-1
https://www.benchchem.com/product/b12987947/docs#technical-characterization-guide-r-1-1h-indazol-4-yl-propan-2-amine-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12987947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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